Diphenyl-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 2,5-diphenyl-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C16H11NO3/c18-16(19)13-14(11-7-3-1-4-8-11)20-15(17-13)12-9-5-2-6-10-12/h1-10H,(H,18,19)
• InChI Key: YKZSHSBBYKLXNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(O2)C3=CC=CC=C3)C(=O)O
• Molecular Formula: C16H11NO3
• Molecular Weight: 265.26 g/mol
• CAS RN: 18735-78-9

Description

Diphenyl-1,3-oxazole-4-carboxylic acid is a chemical compound with the CAS Number: 18735-78-9. It has a molecular weight of 265.27. The IUPAC name for this compound is 2,5-diphenyl-1,3-oxazole-4-carboxylic acid. It is a powder in its physical form.

Synthesis Analysis

The synthesis of 1,3-oxazoles, such as Diphenyl-1,3-oxazole-4-carboxylic acid, involves several methods. One method involves the direct arylation of oxazoles with high regioselectivity at both C-5 and C-2. Another method involves the reaction of p-tolylsulfonylmethyl isocyanide (TosMIC) with aromatic aldehydes to give 5-aryloxazoles. An improved one-pot van Leusen oxazole synthesis using TosMIC, aliphatic halides, and various aldehydes in ionic liquids allows the preparation of 4,5-disubstituted oxazoles in high yields.

Molecular Structure Analysis

The molecular structure of Diphenyl-1,3-oxazole-4-carboxylic acid can be represented by the InChI code: 1S/C16H11NO3/c18-16(19)13-14(11-7-3-1-4-8-11)20-15(17-13)12-9-5-2-6-10-12/h1-10H, (H,18,19).

Physical And Chemical Properties Analysis

Diphenyl-1,3-oxazole-4-carboxylic acid is a powder in its physical form. It has a melting point of 191-192 degrees Celsius. The compound has a molecular weight of 265.27.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Diphenyl-1,3-oxazole-4-carboxylic acid: is a valuable precursor in the synthesis of various heterocyclic compounds. These structures are significant due to their presence in many biologically active molecules. .

Biological Activity Studies

This compound serves as an intermediate for the development of new chemical entities with potential biological effects. .

Material Science

In material science, Diphenyl-1,3-oxazole-4-carboxylic acid can be used to create novel polymers and materials with unique properties. .

Agricultural Chemistry

The oxazole ring is a component in the synthesis of compounds with herbicidal, insecticidal, and fungicidal activity. .

Medicinal Chemistry

In medicinal chemistry, this compound is used to synthesize molecules that can act as intermediates or final products with therapeutic potential. .

Chemical Biology

Diphenyl-1,3-oxazole-4-carboxylic acid: can be used in chemical biology as a building block for the synthesis of complex molecules that can mimic or interfere with biological processes. .

Safety and Hazards

The safety information for Diphenyl-1,3-oxazole-4-carboxylic acid indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Oxazole derivatives have been found to exhibit a wide range of biological activities , suggesting that they may interact with multiple targets.

Mode of Action

It’s known that the electron density from the aryl amine in oxazole compounds is delocalized into the oxazole ring, making the amide carbonyl susceptible to nucleophilic attack .

Biochemical Pathways

Oxazole derivatives are known to be involved in various biological activities, suggesting that they may influence multiple biochemical pathways .

Result of Action

Oxazole derivatives have been found to exhibit a wide range of biological activities , suggesting that they may have diverse molecular and cellular effects.